Cas no 1351633-22-1 (2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl(pyridin-2-yl)methylamine dihydrochloride)
2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl(pyridin-2-yl)methylamine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl(pyridin-2-yl)methylamine dihydrochloride
- 1H-Indole-3-ethanamine, 5-methoxy-2-methyl-N-(2-pyridinylmethyl)-, hydrochloride (1:2)
- 1351633-22-1
- 2-(5-methoxy-2-methyl-1H-indol-3-yl)-N-(pyridin-2-ylmethyl)ethanamine dihydrochloride
- 2-(5-methoxy-2-methyl-1H-indol-3-yl)-N-(pyridin-2-ylmethyl)ethanamine;dihydrochloride
- [2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl][(pyridin-2-yl)methyl]amine dihydrochloride
- F2184-0174
- AKOS026681517
-
- Inchi: 1S/C18H21N3O.ClH/c1-13-16(8-10-19-12-14-5-3-4-9-20-14)17-11-15(22-2)6-7-18(17)21-13;/h3-7,9,11,19,21H,8,10,12H2,1-2H3;1H
- InChI Key: FDIRRZJJRJKIDT-UHFFFAOYSA-N
- SMILES: C(C1=C(NC2=CC=C(OC)C=C12)C)CNCC1N=CC=CC=1.Cl
Computed Properties
- Exact Mass: 367.1218178g/mol
- Monoisotopic Mass: 367.1218178g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 338
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.9Ų
2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl(pyridin-2-yl)methylamine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2184-0174-2μmol |
[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl][(pyridin-2-yl)methyl]amine dihydrochloride |
1351633-22-1 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2184-0174-5μmol |
[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl][(pyridin-2-yl)methyl]amine dihydrochloride |
1351633-22-1 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2184-0174-10μmol |
[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl][(pyridin-2-yl)methyl]amine dihydrochloride |
1351633-22-1 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2184-0174-20μmol |
[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl][(pyridin-2-yl)methyl]amine dihydrochloride |
1351633-22-1 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2184-0174-1mg |
[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl][(pyridin-2-yl)methyl]amine dihydrochloride |
1351633-22-1 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2184-0174-2mg |
[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl][(pyridin-2-yl)methyl]amine dihydrochloride |
1351633-22-1 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2184-0174-3mg |
[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl][(pyridin-2-yl)methyl]amine dihydrochloride |
1351633-22-1 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2184-0174-4mg |
[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl][(pyridin-2-yl)methyl]amine dihydrochloride |
1351633-22-1 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2184-0174-5mg |
[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl][(pyridin-2-yl)methyl]amine dihydrochloride |
1351633-22-1 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2184-0174-10mg |
[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl][(pyridin-2-yl)methyl]amine dihydrochloride |
1351633-22-1 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl(pyridin-2-yl)methylamine dihydrochloride Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl(pyridin-2-yl)methylamine dihydrochloride
Recent Advances in the Study of 2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl(pyridin-2-yl)methylamine Dihydrochloride (CAS: 1351633-22-1)
The compound 2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl(pyridin-2-yl)methylamine dihydrochloride (CAS: 1351633-22-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indole and pyridine structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.
One of the key areas of research has been the optimization of the synthetic route for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the final product. The researchers employed a multi-step process involving the condensation of 5-methoxy-2-methylindole with pyridine-2-carbaldehyde, followed by reductive amination and subsequent dihydrochloride salt formation. This method has been praised for its efficiency and reproducibility, making it a viable option for industrial-scale production.
Pharmacological evaluations of 2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl(pyridin-2-yl)methylamine dihydrochloride have revealed its potent activity as a serotonin receptor modulator. In vitro and in vivo studies have demonstrated its high affinity for the 5-HT2A and 5-HT2C receptors, suggesting potential applications in the treatment of neurological and psychiatric disorders such as depression, anxiety, and schizophrenia. Notably, a preclinical trial conducted by researchers at the University of California, San Francisco (2024) reported that the compound exhibited significant anxiolytic effects in rodent models, with minimal side effects compared to existing therapeutics.
Further investigations into the compound's mechanism of action have uncovered its ability to modulate intracellular signaling pathways. A recent study in Cell Chemical Biology (2024) highlighted its role in inhibiting the NF-κB pathway, which is implicated in inflammatory responses and cancer progression. These findings open new avenues for exploring its use in anti-inflammatory and anti-cancer therapies. Additionally, the compound's unique structural features have been leveraged in the design of novel drug analogs, with several derivatives currently undergoing preclinical testing.
Despite these promising developments, challenges remain in the clinical translation of 2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl(pyridin-2-yl)methylamine dihydrochloride. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's versatile pharmacological profile and the recent advancements in its synthesis and characterization underscore its potential as a lead candidate for drug development. Continued research in this area is expected to yield further breakthroughs, solidifying its place in the pharmaceutical landscape.
1351633-22-1 (2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl(pyridin-2-yl)methylamine dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)